1-(2,5-Dimethylphenyl)-4-(1-propylbenzimidazol-2-yl)pyrrolidin-2-one

• IUPAC Name: 1-(2,5-dimethylphenyl)-4-(1-propylbenzimidazol-2-yl)pyrrolidin-2-one
• InChI: InChI=1S/C22H25N3O/c1-4-11-24-19-8-6-5-7-18(19)23-22(24)17-13-21(26)25(14-17)20-12-15(2)9-10-16(20)3/h5-10,12,17H,4,11,13-14H2,1-3H3
• InChI Key: XOIMWOMTJDQCOV-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C2=CC=CC=C2N=C1C3CC(=O)N(C3)C4=C(C=CC(=C4)C)C
• Molecular Formula: C22H25N3O
• Molecular Weight: 347.5 g/mol

Description

1-(2,5-Dimethylphenyl)-4-(1-propylbenzimidazol-2-yl)pyrrolidin-2-one, also known as PBP or PB-22, is a synthetic cannabinoid that is structurally similar to the psychoactive compound found in marijuana, delta-9-tetrahydrocannabinol (THC). PBP is a potent agonist of the cannabinoid receptors, which are found throughout the body and are involved in a variety of physiological processes.

Scientific Research Applications

Orthogonal Synthesis of Functionalized Pyrroles

• Research demonstrates the utility of thiocarbamoyl imidazo[1,5-a]pyridinium salts in the orthogonal synthesis of polyfunctionalized pyrroles. These compounds, obtained from the addition of heterocyclic carbenes to isothiocyanates, show significant versatility as nucleophiles, producing pyrrole derivatives efficiently (Ying Cheng et al., 2010).

Fluorescent Probes for Carbon Dioxide Detection

• A study on fluorescent probes based on the 1,2,5-triphenylpyrrole core for carbon dioxide detection highlights the potential of structurally related compounds in environmental and biological applications. These probes demonstrate fast, selective, and quantitative detection of CO2, leveraging aggregation-enhanced emission features (Huan Wang et al., 2015).

Catalytic Applications in Organic Synthesis

• Investigations into the catalytic activities of metal complexes with ligands related to the compound reveal their effectiveness in reactions such as ethene dimerization and transfer hydrogenation of ketones. This indicates potential research applications in developing new catalysts for organic synthesis (M. A. Escobar et al., 2015).

Antagonists for Thromboxane A2 Receptor

• Synthesis and evaluation of benzimidazole derivatives as potential antagonists for the thromboxane A2 receptor suggest applications in therapeutic research. Such compounds, by modulating receptor activity, could contribute to treatments for conditions related to thromboxane A2 (E. Nicolaï et al., 1993).

Spectroscopic Studies for Photophysical Properties

• Research on Re(CO)3Cl complexes with ligands featuring pyridyl and imidazopyridine motifs, similar in structure to the compound of interest, explores their photophysical properties. Such studies are crucial for developing materials with specific luminescence characteristics for use in sensing, imaging, and light-emitting devices (L. Salassa et al., 2008).